2-[(2-methylbenzyl)thio]-4-quinazolinol

• IUPAC Name: 2-[(2-methylphenyl)methylsulfanyl]-3H-quinazolin-4-one
• InChI: InChI=1S/C16H14N2OS/c1-11-6-2-3-7-12(11)10-20-16-17-14-9-5-4-8-13(14)15(19)18-16/h2-9H,10H2,1H3,(H,17,18,19)
• InChI Key: KYXLLWUXIZJLDW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CSC2=NC3=CC=CC=C3C(=O)N2
• Molecular Formula: C16H14N2OS
• Molecular Weight: 282.4 g/mol

Description

2-[(2-methylbenzyl)thio]-4-quinazolinol is a chemical compound that has been widely researched for its potential applications in various fields. It is a quinazolinone derivative that exhibits potent biological activities and has been found to be effective in treating a variety of diseases.

Mechanism of Action

The mechanism of action of 2-[(2-methylbenzyl)thio]-4-quinazolinol is not fully understood, but it is believed to involve the inhibition of various enzymes and signaling pathways. It has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory mediators. It has also been shown to inhibit the activity of acetylcholinesterase (AChE), an enzyme that is involved in the breakdown of the neurotransmitter acetylcholine. Additionally, it has been found to modulate the activity of various signaling pathways such as the MAPK/ERK pathway and the PI3K/Akt pathway.
Biochemical and Physiological Effects:
2-[(2-methylbenzyl)thio]-4-quinazolinol has been found to exhibit a variety of biochemical and physiological effects. It has been shown to reduce the production of inflammatory mediators such as prostaglandins and cytokines. It has also been found to increase the levels of antioxidants such as glutathione and superoxide dismutase. Additionally, it has been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(2-methylbenzyl)thio]-4-quinazolinol in lab experiments is its potent biological activities. It has been found to exhibit a wide range of effects, making it a useful tool for studying various biological processes. However, one of the limitations of using this compound is its low solubility in water, which can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-[(2-methylbenzyl)thio]-4-quinazolinol. One potential area of research is the development of derivatives with improved solubility and bioavailability. Another area of research is the investigation of its potential use in treating other diseases such as diabetes and cardiovascular disease. Additionally, further studies are needed to fully understand its mechanism of action and to identify its molecular targets.

Synthesis Methods

The synthesis of 2-[(2-methylbenzyl)thio]-4-quinazolinol involves the reaction of 2-mercaptobenzylamine with 2-chloro-4-nitroquinazoline in the presence of a base. The reaction is carried out in a solvent such as ethanol or methanol, and the product is obtained after purification using column chromatography. The yield of the product is typically around 50-70%.

Scientific Research Applications

2-[(2-methylbenzyl)thio]-4-quinazolinol has been extensively studied for its potential applications in various fields. It has been found to exhibit potent antitumor, anti-inflammatory, and antioxidant activities. It has also been investigated for its potential use in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.